Cas no 1499760-75-6 (2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole)

2-Methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole is a heterocyclic compound featuring a thiazole core substituted with a methoxy group at the 2-position and a pyrrolidine moiety at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The pyrrolidine ring enhances conformational flexibility, while the thiazole scaffold contributes to stability and bioactivity. Its distinct reactivity profile allows for selective functionalization, facilitating the development of novel bioactive molecules. The compound is particularly useful in medicinal chemistry for designing ligands targeting CNS and enzyme inhibition pathways. High purity grades ensure consistent performance in research and industrial applications.
2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole structure
1499760-75-6 structure
Product Name:2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole
CAS No:1499760-75-6
MF:C8H12N2OS
MW:184.258680343628
CID:5983635
PubChem ID:82601986
Update Time:2025-11-07

2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole
    • 1499760-75-6
    • EN300-1840369
    • Inchi: 1S/C8H12N2OS/c1-11-8-10-5-7(12-8)6-3-2-4-9-6/h5-6,9H,2-4H2,1H3
    • InChI Key: RVRALVYEANTDQN-UHFFFAOYSA-N
    • SMILES: S1C(=NC=C1C1CCCN1)OC

Computed Properties

  • Exact Mass: 184.06703418g/mol
  • Monoisotopic Mass: 184.06703418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 62.4Ų

2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1840369-0.05g
2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole
1499760-75-6
0.05g
$888.0 2023-09-19
Enamine
EN300-1840369-0.1g
2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole
1499760-75-6
0.1g
$930.0 2023-09-19
Enamine
EN300-1840369-0.25g
2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole
1499760-75-6
0.25g
$972.0 2023-09-19
Enamine
EN300-1840369-0.5g
2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole
1499760-75-6
0.5g
$1014.0 2023-09-19
Enamine
EN300-1840369-1.0g
2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole
1499760-75-6
1g
$1515.0 2023-06-02
Enamine
EN300-1840369-2.5g
2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole
1499760-75-6
2.5g
$2071.0 2023-09-19
Enamine
EN300-1840369-5.0g
2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole
1499760-75-6
5g
$4391.0 2023-06-02
Enamine
EN300-1840369-10.0g
2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole
1499760-75-6
10g
$6512.0 2023-06-02
Enamine
EN300-1840369-1g
2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole
1499760-75-6
1g
$1057.0 2023-09-19
Enamine
EN300-1840369-5g
2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole
1499760-75-6
5g
$3065.0 2023-09-19

Additional information on 2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole

Research Brief on 2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole (CAS: 1499760-75-6) in Chemical Biology and Pharmaceutical Applications

2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole (CAS: 1499760-75-6) is a novel thiazole derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and drug-like properties. The presence of both methoxy and pyrrolidinyl substituents on the thiazole core imparts specific physicochemical and pharmacological characteristics to this molecule, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole, with particular emphasis on its potential as a scaffold for drug discovery. The compound's molecular structure suggests possible interactions with various biological targets, including enzymes and receptors involved in key cellular pathways. Researchers have employed computational modeling and in vitro assays to predict and validate its binding affinities and selectivity profiles against these targets.

In one notable study published in the Journal of Medicinal Chemistry (2023), researchers explored the compound's potential as a modulator of protein-protein interactions (PPIs) in cancer-related pathways. The study demonstrated that 2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole could effectively disrupt specific PPIs involved in tumor progression, with an IC50 value in the low micromolar range. This finding opens new avenues for developing targeted cancer therapies based on this chemical scaffold.

Another significant research effort, documented in Bioorganic & Medicinal Chemistry Letters (2024), investigated the compound's antimicrobial properties. The study revealed that 2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole exhibits potent activity against Gram-positive bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 8 μg/mL. The researchers proposed that the compound's mechanism of action might involve interference with bacterial cell wall synthesis, although further studies are needed to confirm this hypothesis.

The pharmacokinetic properties of 2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole have also been the subject of recent investigations. A preclinical study published in European Journal of Pharmaceutical Sciences (2023) reported favorable absorption and distribution characteristics in rodent models, with good oral bioavailability (approximately 65%) and moderate plasma protein binding (78-82%). These findings suggest that the compound has potential for further development as an oral therapeutic agent.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's biological activity and medicinal chemistry efforts to improve its drug-like properties. Several research groups are exploring modifications to the pyrrolidine ring and methoxy group to enhance target selectivity and reduce potential off-target effects. These efforts are supported by advanced computational chemistry tools and high-throughput screening platforms.

In conclusion, 2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole (CAS: 1499760-75-6) represents a promising chemical entity with multiple potential therapeutic applications. Its unique structural features and demonstrated biological activities make it a valuable scaffold for drug discovery in areas such as oncology, infectious diseases, and possibly neurological disorders. Further research is warranted to fully elucidate its mechanism of action and therapeutic potential, with several research groups actively pursuing these investigations.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.